Cas no 82424-58-6 (Methyl 4-amino-3-phenylisothiazole-5-carboxylate)

• Product Name: Methyl 4-amino-3-phenylisothiazole-5-carboxylate
• CAS No: 82424-58-6
• MF: C₁₁H₁₀N₂O₂S
• MW: 234.274301052094
• MDL: MFCD12031084
• CID: 828102
• PubChem ID: 13073192
• Update Time: 2025-11-02

Methyl 4-amino-3-phenylisothiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-3-phenylisothiazole-5-carboxylate
• 5-Isothiazolecarboxylic acid, 4-amino-3-phenyl-, methyl ester
• Methyl 4-amino-3-phenyl-1,2-thiazole-5-carboxylate
• Methyl4-amino-3-phenylisothiazole-5-carboxylate
• BCLABDHRUQOVHX-UHFFFAOYSA-N
• CHEMBL4549566
• EN300-85097
• CS-0263079
• AKOS014246982
• Z1255581852
• DTXSID50517370
• MFCD12031084
• 82424-58-6
• methyl 4-amino-3-phenyl-5-isothiazolecarboxylate
• SCHEMBL1226967
• G48342
• DB-188006
• STL190832

• MDL： MFCD12031084
• Inchi： 1S/C11H10N2O2S/c1-15-11(14)10-8(12)9(13-16-10)7-5-3-2-4-6-7/h2-6H,12H2,1H3
• InChI Key： BCLABDHRUQOVHX-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C(C2C=CC=CC=2)=N1)N

Computed Properties

• Exact Mass: 234.04629874g/mol
• Monoisotopic Mass: 234.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 93.4Ų

Methyl 4-amino-3-phenylisothiazole-5-carboxylate Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on Methyl 4-amino-3-phenylisothiazole-5-carboxylate

Methyl 4-amino-3-phenylisothiazole-5-carboxylate (CAS No. 82424-58-6): A Versatile Building Block in Medicinal Chemistry

Methyl 4-amino-3-phenylisothiazole-5-carboxylate (CAS 82424-58-6) is an important heterocyclic compound that has gained significant attention in pharmaceutical research and organic synthesis. This isothiazole derivative serves as a valuable scaffold for the development of various bioactive molecules, particularly in the field of drug discovery and medicinal chemistry.

The compound features a unique molecular structure combining an isothiazole ring with both phenyl and ester functional groups. Its methyl 4-amino-3-phenylisothiazole-5-carboxylate structure makes it particularly interesting for researchers working on novel therapeutic agents. The presence of multiple reactive sites allows for various chemical modifications, enabling the creation of diverse molecular libraries for biological screening.

Recent studies have highlighted the potential of methyl 4-amino-3-phenylisothiazole-5-carboxylate 82424-58-6 as a key intermediate in the synthesis of compounds with potential anti-inflammatory and antimicrobial properties. With the growing interest in heterocyclic compounds for drug development, this molecule has become increasingly relevant in addressing current challenges in medicinal chemistry, including the search for new antibiotics and treatments for chronic inflammatory conditions.

From a synthetic chemistry perspective, methyl 4-amino-3-phenylisothiazole-5-carboxylate synthesis represents an interesting challenge that has been optimized by several research groups. The compound can be prepared through various routes, with most methods involving the construction of the isothiazole ring followed by appropriate functionalization. Recent advances in green chemistry have also led to more environmentally friendly approaches to its preparation.

The pharmaceutical applications of CAS 82424-58-6 are particularly noteworthy in the context of current drug discovery trends. As researchers seek to develop more selective and potent therapeutic agents, the isothiazole scaffold has emerged as a promising platform. The compound's ability to serve as a precursor for various biologically active molecules makes it valuable in addressing modern healthcare challenges, including the development of targeted therapies and personalized medicine approaches.

Quality control and characterization of methyl 4-amino-3-phenylisothiazole-5-carboxylate are crucial aspects for researchers and manufacturers. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to ensure the purity and identity of this compound. These quality assurance measures are particularly important given the compound's application in pharmaceutical research and development.

The stability and storage conditions of methyl 4-amino-3-phenylisothiazole-5-carboxylate 82424-58-6 are important considerations for laboratory and industrial applications. Proper handling and storage under recommended conditions help maintain the compound's integrity and reactivity, ensuring consistent results in synthetic applications and biological studies.

From a commercial perspective, the demand for high-quality methyl 4-amino-3-phenylisothiazole-5-carboxylate has been steadily increasing, driven by growing research activities in medicinal chemistry and drug discovery. Suppliers typically offer this compound in various quantities, catering to both small-scale research needs and larger industrial requirements.

Recent scientific literature has highlighted several innovative applications of CAS 82424-58-6 in drug discovery programs. The compound's versatility as a building block has enabled the development of novel molecular architectures with potential therapeutic benefits. This aligns well with current trends in pharmaceutical research, where molecular diversity and structural novelty are highly valued.

Safety considerations for working with methyl 4-amino-3-phenylisothiazole-5-carboxylate follow standard laboratory protocols for handling organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and good laboratory practices are recommended when handling this chemical.

The future outlook for methyl 4-amino-3-phenylisothiazole-5-carboxylate applications appears promising, particularly in the context of ongoing drug discovery efforts. As researchers continue to explore new chemical space for therapeutic development, this compound is likely to maintain its importance as a versatile synthetic intermediate and pharmacophore.

For researchers interested in obtaining methyl 4-amino-3-phenylisothiazole-5-carboxylate, it is available through various chemical suppliers specializing in heterocyclic compounds. The availability of this building block supports ongoing innovation in pharmaceutical research and development activities worldwide.

In conclusion, methyl 4-amino-3-phenylisothiazole-5-carboxylate (CAS 82424-58-6) represents an important tool in modern medicinal chemistry and drug discovery. Its unique structural features and synthetic versatility make it valuable for researchers developing new therapeutic agents to address current and emerging health challenges.